Cyclohexylboronic acid
Cat. No. B1584401
CAS RN:
4441-56-9
M. Wt: 127.98 g/mol
InChI Key: XDRVAZAFNWDVOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Cyclohexylboronic acid is a white to light yellow crystal powder . It is used as a reactant in various chemical reactions such as HF-free synthesis of tetrabutylammonium trifluoroborates and cross-coupling with aromatic amines .
Synthesis Analysis
Cyclohexylboronic acid is involved in several chemical reactions. It is used in the HF-free synthesis of tetrabutylammonium trifluoroborates, cross-coupling with aromatic amines, Suzuki cross-coupling reactions, and arylation and alkylation of diphenylisoxazole .Molecular Structure Analysis
The molecular formula of Cyclohexylboronic acid is C6H13BO2 . It has a molecular weight of 127.98 .Chemical Reactions Analysis
Cyclohexylboronic acid is involved in various chemical reactions. It is used in HF-free synthesis of tetrabutylammonium trifluoroborates, cross-coupling with aromatic amines, Suzuki cross-coupling reactions, arylation and alkylation of diphenylisoxazole .Physical And Chemical Properties Analysis
Cyclohexylboronic acid is a white to light yellow crystal powder . It has a molecular weight of 127.98 .Scientific Research Applications
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Sensing Applications
- Field : Analytical Chemistry
- Application Summary : Boronic acids, including Cyclohexylboronic acid, are increasingly utilized in various sensing applications due to their interactions with diols and strong Lewis bases such as fluoride or cyanide anions . They can be used in homogeneous assays or heterogeneous detection .
- Method of Application : The key interaction of boronic acids with diols allows their utilization in various areas ranging from biological labeling, protein manipulation and modification, separation, and the development of therapeutics .
- Results : The use of boronic acids in sensing applications has been a central theme for several review papers during 2013 .
-
Photoredox-Catalyzed Alkylation Reactions
- Field : Organic Chemistry
- Application Summary : Alkylboronic acids, including Cyclohexylboronic acid, can act as alkyl radical precursors in visible-light-induced photocatalytic reactions .
- Method of Application : An inorganophosphorus compound can modulate the oxidation potentials of alkylboronic acids so that they can act as alkyl radical precursors .
- Results : A simple and reliable alkylation method that has good functional group tolerance and can be used for direct C–B chlorination, cyanation, vinylation, alkynylation, and allylation, as well as late-stage functionalization of derivatized drug molecules .
-
HF-free Synthesis of Tetrabutylammonium Trifluoroborates
- Field : Organic Synthesis
- Application Summary : Cyclohexylboronic acid can be used as a reactant in the HF-free synthesis of tetrabutylammonium trifluoroborates .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : The specific results or outcomes obtained are not provided in the search results .
-
Cross-Coupling with Aromatic Amines
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used in cross-coupling reactions with aromatic amines .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : The specific results or outcomes obtained are not provided in the search results .
-
Suzuki Cross-Coupling Reactions
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used in Suzuki cross-coupling reactions .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : The specific results or outcomes obtained are not provided in the search results .
-
Arylation and Alkylation of Diphenylisoxazole
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used for the arylation and alkylation of diphenylisoxazole .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : The specific results or outcomes obtained are not provided in the search results .
-
Aerobic Photooxidative Hydroxylation
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used in the aerobic photooxidative hydroxylation .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : Under certain conditions, cyclohexylboronic acid gave a good yield of cyclohexanol .
-
Alkenyl Boronic
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used in reactions involving alkenyl boronic .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : Alkenyl boronic gave similar good yields .
-
Aryl Boronic Acid Ester
- Field : Organic Chemistry
- Application Summary : Cyclohexylboronic acid can be used for the reactions involving aryl boronic acid ester .
- Method of Application : The specific methods of application or experimental procedures are not provided in the search results .
- Results : Aryl boronic acid ester also gave excellent yields .
Future Directions
Alkylboronic acids, including Cyclohexylboronic acid, have been recognized as valuable synthetic intermediates. They have recently become more accessible as highly functionalized building blocks because of the development of flexible synthetic approaches . Future research may focus on further exploring the utility of alkylboronic acids in various chemical reactions and improving the methods for their production .
properties
IUPAC Name |
cyclohexylboronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13BO2/c8-7(9)6-4-2-1-3-5-6/h6,8-9H,1-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDRVAZAFNWDVOE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1CCCCC1)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13BO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30196162 |
Source
|
| Record name | Boronic acid, cyclohexyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30196162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexylboronic acid | |
CAS RN |
4441-56-9 |
Source
|
| Record name | B-Cyclohexylboronic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4441-56-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexaneboronic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004441569 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Boronic acid, cyclohexyl- (9CI) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30196162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cyclohexylboronic Acid (contains varying amounts of Anhydride) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
178
Citations
… In order to further our knowledge on the complex internal reaction mechanisms underlying the influence of the hybridization state of the boron atom, cyclohexylboronic acid was also …
Number of citations: 6
www.mdpi.com
… When we added the activation reagent to cyclohexylboronic acid, the signal for the boron atom showed an obvious upfield shift (the spectrum was recorded in D 2 O). In addition, we …
Number of citations: 5
pubs.rsc.org
… Various electron-deficient heteroarenes were readily alkylated at the most electrophilic position with cyclohexylboronic acid (2), giving the desired products in fair to excellent yields. …
Number of citations: 39
pubs.rsc.org
… Initial attempts at C3-selective alkylation were carried out by using 1-methylquinoxalin-2(1H)-one (1a) and cyclohexylboronic acid (2a) as a model reaction under various conditions (…
Number of citations: 25
www.sciencedirect.com
… Starting with cyclohexylboronic acid 6a, the attempts to … hydrobenzoin 8ab esters of cyclohexylboronic acid 6a resulted in … Hence, reaction of the cyclohexylboronic acid 6a with …
Number of citations: 30
pubs.rsc.org
… To our delight, the use of cyclohexylboronic acid 2 f under these conditions resulted in the … Lastly, the pinacol ester of cyclohexylboronic acid was investigated as a radical source …
Number of citations: 63
chemistry-europe.onlinelibrary.wiley.com
… of free phenyl boronic acid to cyclohexylboronic acid with Rh–CAAC 15 complex 1. To the … 2 ah provided access to the saturated cyclohexylboronic acid. Thus, our developed method …
Number of citations: 61
onlinelibrary.wiley.com
… We applied ligands 1 and 2 for the Suzuki–Miyaura coupling between 2,4,6-triisopropylphenyl bromide and cyclohexylboronic acid, an extremely sterically demanding and unexplored …
Number of citations: 35
pubs.rsc.org
… We attempted the reaction of PZA-derivatives of ethylboronic acid and cyclohexylboronic acid under the same reaction conditions. In the reaction of EtB(pza) (5), two silylated products …
Number of citations: 51
www.journal.csj.jp
… -2(1H)-one (1) and cyclohexylboronic acid (2) as model substrates (Table 1). The optimal … that the cyclohexylboronic acid was not oxidized by oxygen (compare entries 1 and 13). …
Number of citations: 50
pubs.rsc.org
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